N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide

• IUPAC Name: N-[4-[(2,3-dichlorophenyl)sulfamoyl]phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C20H16Cl2N2O3S2/c1-28-18-8-3-2-5-15(18)20(25)23-13-9-11-14(12-10-13)29(26,27)24-17-7-4-6-16(21)19(17)22/h2-12,24H,1H3,(H,23,25)
• InChI Key: FUFSFFUDOFVOBC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O3S2
• Molecular Weight: 467.4 g/mol

Description

N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide, also known as DAS181, is a small molecule drug that has been developed to target influenza viruses. The drug has been shown to have broad-spectrum antiviral activity against a range of influenza strains, including those that are resistant to current antiviral drugs.

Mechanism of Action

N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide is a sialidase enzyme that cleaves sialic acid residues on the surface of influenza viruses. Sialic acid is a carbohydrate molecule that is found on the surface of many cells, including those in the respiratory tract. Influenza viruses use sialic acid to bind to host cells and enter them. By cleaving sialic acid, this compound prevents the virus from binding to host cells and entering them, thereby inhibiting viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have broad-spectrum antiviral activity against a range of influenza strains, including those that are resistant to current antiviral drugs. The drug has also been shown to be well-tolerated in clinical trials, with no significant adverse effects reported. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide is its broad-spectrum antiviral activity, which makes it a promising candidate for the treatment of influenza infections. However, one limitation is that the drug is currently only available in limited quantities, which may limit its use in lab experiments.

Future Directions

There are several future directions for the research and development of N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide. One direction is to further investigate its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential as a treatment for other viral infections, such as respiratory syncytial virus (RSV) and human metapneumovirus (hMPV). Additionally, research could focus on optimizing the synthesis method of this compound to increase its availability for lab experiments and clinical use.

Synthesis Methods

The synthesis of N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide involves several steps. The starting material is 2,3-dichlorobenzenesulfonyl chloride, which is reacted with 4-aminophenol to give N-(4-aminophenyl)-2,3-dichlorobenzenesulfonamide. This compound is then reacted with 2-(methylthio)benzoyl chloride to give the final product, this compound.

Scientific Research Applications

N-(4-{[(2,3-dichlorophenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has been extensively studied in preclinical and clinical trials for its antiviral activity against influenza viruses. The drug has been shown to inhibit the entry of influenza viruses into host cells by cleaving sialic acid residues on the surface of the virus. This mechanism of action is different from current antiviral drugs, which target the replication of the virus once it has entered the host cell.